Aniline beta-D-Glucuronide
Aniline beta-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
92117-30-1
VCID:
VC20829018
InChI:
InChI=1S/C12H15NO6/c14-7-8(15)10(12(17)18)19-11(9(7)16)13-6-4-2-1-3-5-6/h1-5,7-11,13-16H,(H,17,18)/t7-,8-,9+,10-,11+/m0/s1
SMILES:
C1=CC=C(C=C1)NC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C12H15NO6
Molecular Weight:
269.25 g/mol
Aniline beta-D-Glucuronide
CAS No.: 92117-30-1
Cat. No.: VC20829018
Molecular Formula: C12H15NO6
Molecular Weight: 269.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 92117-30-1 |
|---|---|
| Molecular Formula | C12H15NO6 |
| Molecular Weight | 269.25 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-anilino-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H15NO6/c14-7-8(15)10(12(17)18)19-11(9(7)16)13-6-4-2-1-3-5-6/h1-5,7-11,13-16H,(H,17,18)/t7-,8-,9+,10-,11+/m0/s1 |
| Standard InChI Key | SPTXZDAXCOTKFR-QUARPLMYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | C1=CC=C(C=C1)NC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)NC2C(C(C(C(O2)C(=O)O)O)O)O |
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